3-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)oxazolidine-2,4-dione

• IUPAC Name: 3-[1-[2-(4-propan-2-ylsulfanylphenyl)acetyl]azetidin-3-yl]-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C17H20N2O4S/c1-11(2)24-14-5-3-12(4-6-14)7-15(20)18-8-13(9-18)19-16(21)10-23-17(19)22/h3-6,11,13H,7-10H2,1-2H3
• InChI Key: RQVIFPQFLKXKHV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CC(C2)N3C(=O)COC3=O
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

3-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)oxazolidine-2,4-dione, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Agricultural Fungicide Development

Famoxadone, a compound within the same class as 3-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)oxazolidine-2,4-dione, represents a significant advancement in agricultural fungicides. Developed by DuPont, famoxadone belongs to the new class of oxazolidinone fungicides, demonstrating exceptional control over plant pathogens across various classes that affect grapes, cereals, tomatoes, potatoes, and other crops. The synthesis and discovery process of famoxadone, including structure-activity relationships and the exploration of oxazolidinone ring systems, underline the potential applications of related compounds in protecting crops from fungal infections (Sternberg et al., 2001).

Polymer Synthesis

3-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)oxazolidine-2,4-dione, due to its structural similarities with other oxazolidinones, may have implications in polymer science. The microwave-assisted polycondensation of 4-(4′-acetamidophenyl)-1,2,4-triazolidine-3,5-dione with diisocyanates demonstrates the feasibility of creating novel polyureas with significant yields. These polymers exhibit unique physical properties and structural features, suggesting potential applications in material science for creating new materials with tailored properties (Mallakpour & Rafiee, 2004).

Chemical Synthesis and Medicinal Chemistry

The compound's structural category has shown versatility in chemical syntheses, such as the synthesis and photolysis of 4-thioxoazetidin-2-ones, which have been prepared by thionation of azetidine-2,4-diones. This process, and the chemical reactions involved, highlight the potential utility of 3-(1-(2-(4-(Isopropylthio)phenyl)acetyl)azetidin-3-yl)oxazolidine-2,4-dione in developing new chemical entities that could serve as intermediates in pharmaceutical research (Sakamoto et al., 1988).